Cas no 54063-53-5 (propafenone hydrochloride)

propafenone hydrochloride structure

Product Name:propafenone hydrochloride

CAS No:54063-53-5

MF:C₂₁H₂₇NO₃

MW:341.443986177444

CID:56528

PubChem ID:4932

Update Time:2025-07-29

propafenone hydrochloride Chemical and Physical Properties

Names and Identifiers

- propafenone hydrochloride
- Propafenone
- 5-OH-Propafenone-D5
- PROPAFENONE HCL USP
- WZ-884-642
- WZ-884-643
- 1-[2-(2-hydroxy-3-propylamino-propoxy)phenyl]-3-phenyl-propan-1-one
- Tox21_110228_1
- BPBio1_000437
- 9083-41-4
- 1-(2-(2-hydroxy-3-(propylamino)propoxy)phenyl)-3-phenylpropan-1-one
- Rythmol
- HMS2089E09
- 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one
- 68IQX3T69U
- NCGC00015819-04
- Spectrum4_000209
- KBioGR_000817
- 1-[2-(2-Hydroxy-3-propylamino-propoxy)-phenyl]-3-phenyl-propan-1-one
- HMS1791J07
- IDI1_000906
- PROPAFENONE [MI]
- NCGC00015819-11
- Rhytmol
- PROPAFENONE [VANDF]
- Propafenona (INN-Spanish)
- s2500
- HMS1989J07
- CCG-205001
- Q662511
- Propafenona [INN-Spanish]
- s5789
- 1-(2-[2-Hydroxy-3-(propylamino)propoxy]phenyl)-3-phenyl-1-propanone #
- Prestwick3_000499
- UNII-68IQX3T69U
- NCGC00089784-02
- DB01182
- BSPBio_003470
- AB00053687-14
- PROPAFENONE [INN]
- NCGC00015819-05
- BSPBio_000397
- CS-0009325
- BRD-A26334849-003-16-7
- HSDB 7929
- EN300-58332
- HMS3402J07
- NINDS_000906
- D08435
- 1-{2-[2-hydroxy-3-(propylamino)propoxy]phenyl}-3-phenylpropan-1-one
- 1-Propanone, 1-(2-(2-hydroxy-3-(propylamino)propoxy)phenyl)-3-phenyl-
- CHEBI:63619
- CHEMBL631
- CAS-54063-53-5
- NCGC00089784-04
- Spectrum5_001271
- HMS3656O08
- Prestwick2_000499
- Spectrum3_001905
- HMS3259O16
- SCHEMBL27865
- SPBio_002318
- PROPAFENONE [WHO-DD]
- HY-B0432
- Lopac0_000919
- 1-[2-(2-hydroxy-3-propylaminopropoxy)phenyl]-3-phenylpropan-1-one
- Propafenona
- EINECS 258-955-6
- NCGC00015819-08
- BSPBio_001465
- Propafenonum [INN-Latin]
- 2'-[2-Hydroxy-3-(propylamino)propoxy]-3-phenylpropiophenone
- (R)-SA-79
- C07381
- DTXCID7025184
- DTXSID9045184
- 1-(2-(2-Hydroxy-3-propylaminopropoxy)phenyl)-3-phenylpropan-1-one
- 1-(2-(2-Hydroxy-3-(propylamino)propoxy)phenyl)-3-phenyl-1-propanone
- DivK1c_000906
- KBio2_004660
- NCGC00015819-10
- C01BC03
- NS00010400
- SPBio_001605
- AB00053687
- Propafenon Hexal
- NCGC00015819-06
- Propafenone [INN:BAN]
- 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-propan-1-one
- GNF-Pf-4594
- BRD-A26334849-001-02-1
- KBio1_000906
- Spectrum_001612
- 1-[2-[2-oxo-3-(propylamino)propoxy]phenyl]-3-phenyl-propan-1-one
- phenyl)-3-phenylpropan-1-one
- SDCCGSBI-0050894.P004
- BRD-A26334849-003-05-0
- AB00053687_15
- BCBcMAP01_000079
- Propafenonum
- SCHEMBL16730120
- Tox21_110228
- KBio3_002974
- 2-(2'-hydroxy-3'-propylaminopropoxy)-omega-phenylpropiophenone
- KBio2_007228
- Prestwick1_000499
- NCGC00015819-07
- KBio2_002092
- 1-(2-(2-hydroxy-3-(propylamino)propoxy)
- KBioSS_002092
- Propafenone (INN)
- BDBM50067133
- FT-0674053
- (+/-)-2'-(2-hydroxy-3-propylaminopropoxy)-3-phenylpropiophenone
- 1-[2-(2-Hydroxy-3-propylamino-propoxy)-phenyl]-3-phenyl-propan-1-one (propafenone)
- FT-0645120
- PROPAFENONE [INCI]
- AKOS022106720
- NCGC00089784-03
- 54063-53-5
- SW196964-3
- Propafenonum (INN-Latin)
- FT-0674052
- AB00053687_16
- A829936
- Prestwick0_000499
- Spectrum2_001603
- SBI-0050894.P003
- 1-Propanone, 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-
- NC00582
- NCGC00015819-15
- FT-0630665
- Propafenon hexal (TN)
- NCGC00015819-24
- AKOS000276940
- NCGC00089784-05
- GTPL2561
- BRD-A26334849-003-23-3
- (S)-SA-79
- BRD-A26334849-001-06-2
- STL284627
- G78087
- MDL： MFCD00216020
- Inchi： 1S/C21H27NO3/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17/h3-11,18,22-23H,2,12-16H2,1H3
- InChI Key： JWHAUXFOSRPERK-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C(CCC1C=CC=CC=1)=O)CC(CNCCC)O

Computed Properties

Exact Mass: 341.19900
Monoisotopic Mass: 341.199
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 11
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6A^2
XLogP3: 3.3

Experimental Properties

Color/Form: Solid
Density: No date available
Melting Point: No date available
Boiling Point: No date available
Flash Point: No date available
Refractive Index: n20/D 1.45
PSA: 58.56000
LogP: 3.63230
Vapor Pressure: No date available

propafenone hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 46-22
Safety Instruction： 53-36/37/39-45
RTECS：UH2833000
Hazardous Material Identification：
Safety Term：S53-S36/37/39-S45
Risk Phrases：R46
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

propafenone hydrochloride Pricemore >>

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